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Compound of Interest

Compound Name:
1-(2-Bromo-4-

hydroxyphenyl)ethanone

Cat. No.: B1338797 Get Quote

Essential Safety and Handling Guide for 1-(2-
Bromo-4-hydroxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 1-(2-Bromo-4-hydroxyphenyl)ethanone. The following procedures are designed

to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Classification
Based on data from structurally similar compounds, 1-(2-Bromo-4-hydroxyphenyl)ethanone
should be handled as a hazardous substance. The primary hazards are summarized below.

Hazard Classification Description

Acute Toxicity, Oral Harmful if swallowed.[1]

Skin Corrosion/Irritation Causes skin irritation.[2][3]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[2]
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Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure.

PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2][3]

A face shield may be

necessary for operations with a

high risk of splashing.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Skin and Body Protection Laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if dust is generated or

if ventilation is inadequate.[4]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical for minimizing exposure and preventing contamination. All

handling of 1-(2-Bromo-4-hydroxyphenyl)ethanone, especially weighing and solution

preparation, should occur in a designated area, preferably within a chemical fume hood.[5]

Experimental Protocol: General Weighing and Solution Preparation

Preparation: Before handling the compound, ensure you are in a well-ventilated area, such

as a chemical fume hood. Don all required personal protective equipment as detailed in the

table above.

Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,

handle the solid material carefully.

Dissolution: If preparing a solution, add the weighed solid to the solvent slowly and stir gently

to avoid splashing.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[2][4]

Post-Handling: Clean all equipment and the work area thoroughly after use. Dispose of any

contaminated materials as hazardous waste.

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][6]

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][5]

Disposal Plan
All waste containing 1-(2-Bromo-4-hydroxyphenyl)ethanone must be treated as hazardous

waste.

Solid Waste: Collect solid waste in a designated, sealed, and properly labeled container for

halogenated organic waste.

Liquid Waste: Collect all liquid waste in a sealed, properly labeled container for halogenated

organic waste. Do not pour down the drain.[5]

Contaminated Labware: Disposable items (e.g., gloves, weigh boats) should be placed in a

dedicated, sealed hazardous waste bag. Non-disposable glassware must be

decontaminated by rinsing with an appropriate solvent (e.g., acetone) three times. The

rinsate must be collected as hazardous waste.

Consult your institution's environmental health and safety (EHS) department for specific

disposal guidelines.
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Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of 1-(2-Bromo-4-hydroxyphenyl)ethanone

Preparation

Handling

Storage Disposal

Don Required PPE

Work in Fume Hood

Weigh Compound

Prepare Solution

Tightly Closed Container Collect Solid Waste

Collect Liquid Waste

Decontaminate Glassware

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1338797?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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